4-(3-Methoxy-phenylamino)-butan-1-ol
Overview
Description
4-(3-Methoxy-phenylamino)-butan-1-ol is a useful research compound. Its molecular formula is C11H17NO2 and its molecular weight is 195.26 g/mol. The purity is usually 95%.
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Scientific Research Applications
Anti-inflammatory Compounds
The study by Goudie et al. (1978) on 4-(6-Methoxy-2-naphthyl)butan-2-one and related analogues highlights the synthesis and testing of compounds for anti-inflammatory activity using the cotton pellet granuloma method. This research indicates the potential of similar methoxy-containing compounds in developing novel anti-inflammatory agents (Goudie et al., 1978).
Asymmetric Synthesis
Torre et al. (2006) investigated the lipase-catalyzed resolution of chiral 1,3-amino alcohols, demonstrating the application in the asymmetric synthesis of (S)-dapoxetine, a valuable intermediate. This study showcases the enzymatic capabilities in achieving high enantiomeric excess and overall yield, indicating the compound's relevance in synthesizing enantiomerically pure substances (Torre, Gotor‐Fernández, & Gotor, 2006).
Electrochemical Conversion
Bryan and Grimshaw (1997) explored the electrochemical conversion of 4-phenylbuten-2-ones into 4-phenylbutan-2-ones, including the study of electrocatalytic hydrogenation at a nickel surface. This research demonstrates the potential of electrochemical methods in organic synthesis, particularly for compounds with methoxy groups (Bryan & Grimshaw, 1997).
Cardioselectivity of Beta-adrenoceptor Blocking Agents
The work by Rzeszotarski et al. (1983) on the cardioselectivity of beta-adrenoceptor blocking agents, including the role of amino group substituents, provides insight into the structure-activity relationships of compounds with similar structures to 4-(3-Methoxy-phenylamino)-butan-1-ol. These findings have implications for the design of cardioselective beta-blockers (Rzeszotarski et al., 1983).
Catalysis and Organic Synthesis
Several studies focus on the catalytic applications and synthetic utility of compounds structurally related to this compound. For instance, the palladium(II)-catalyzed carbonylation of 3-buten-1-ols and 3-butyn-1-ols by Tamaru et al. (1991) illustrates the use of catalysis in the efficient synthesis of γ-butyrolactones, highlighting the versatility of similar compounds in organic synthesis (Tamaru, Hojo, & Yoshida, 1991).
Properties
IUPAC Name |
4-(3-methoxyanilino)butan-1-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17NO2/c1-14-11-6-4-5-10(9-11)12-7-2-3-8-13/h4-6,9,12-13H,2-3,7-8H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LNIYSZQROMEYKU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)NCCCCO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20389788 | |
Record name | 4-(3-Methoxyanilino)butan-1-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20389788 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
195.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
356539-28-1 | |
Record name | 4-(3-Methoxyanilino)butan-1-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20389788 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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